Cas no 2551119-97-0 (3-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid hydrochloride)

• Product Name: 3-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid hydrochloride
• CAS No: 2551119-97-0
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• MDL: MFCD32875071
• CID: 5657601
• PubChem ID: 154814507
• Update Time: 2025-05-20

3-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid hydrochloride
• 2551119-97-0
• EN300-27685052
• Z4745408656

• MDL： MFCD32875071
• Inchi： 1S/C9H12N2O2.ClH/c1-5-7-3-2-6(9(12)13)4-8(7)11-10-5;/h6H,2-4H2,1H3,(H,10,11)(H,12,13);1H
• InChI Key： CQPBNKQEGXNYFT-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CC2C(=C(C)NN=2)CC1)=O

Computed Properties

• Exact Mass: 216.0665554g/mol
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Additional information on 3-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid hydrochloride

Introduction to 3-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid hydrochloride (CAS No. 2551119-97-0)

3-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid hydrochloride, identified by the CAS number 2551119-97-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the indazole class of heterocyclic aromatic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a tetrahydropyridine ring system substituted with a methyl group at the 3-position and a carboxylic acid moiety at the 6-position, further modified by a hydrochloride salt form to enhance solubility and bioavailability.

The relevance of 3-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid hydrochloride in modern medicinal chemistry stems from its versatile pharmacophoric properties. Indazole derivatives are well-documented for their roles in modulating various biological pathways, including enzyme inhibition and receptor interaction. The presence of the carboxylic acid functionality provides a site for further chemical derivatization, enabling the synthesis of more complex analogs with tailored pharmacological profiles. This flexibility has made indazole-based compounds valuable scaffolds in drug discovery programs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

In recent years, research has highlighted the potential of tetrahydroindazole derivatives as key intermediates in the development of novel therapeutic agents. Specifically, 3-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid hydrochloride has been explored for its inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. Preclinical studies have demonstrated that this compound exhibits promising activity against cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins mediating pain and inflammation. Furthermore, its structural similarity to known anti-inflammatory agents suggests that it may serve as a lead compound for developing next-generation therapeutics with improved efficacy and reduced side effects.

The synthesis of 3-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid hydrochloride involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex heterocyclic systems. The process typically begins with the functionalization of a tetrahydropyridine precursor through selective methylation and carboxylation reactions. The introduction of the carboxylic acid group is often achieved via oxidation or carboxylation methodologies, followed by salt formation with hydrochloric acid to enhance stability and reactivity. These synthetic strategies underscore the importance of molecular building blocks like this compound in facilitating access to structurally diverse libraries for high-throughput screening.

Advances in computational chemistry have further accelerated the discovery process for compounds like 3-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid hydrochloride. Molecular modeling techniques allow researchers to predict binding interactions between this molecule and biological targets with high precision. This computational approach has been instrumental in identifying key pharmacophoric elements within the indazole core that contribute to its biological activity. By leveraging virtual screening and docking studies, scientists can optimize lead structures before proceeding to experimental validation, thereby streamlining the drug discovery pipeline.

The pharmacological profile of 3-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid hydrochloride has been extensively evaluated through in vitro and in vivo assays. These studies have revealed its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory cascades. Additionally, preliminary evidence suggests that this compound may exhibit neuroprotective effects by attenuating oxidative damage and reducing neuroinflammation. Such findings align with the growing interest in indazole derivatives as candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like 3-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid hydrochloride. Its availability through specialized chemical suppliers ensures that researchers can conduct thorough investigations into its pharmacological properties without compromising on purity or yield. As synthetic methodologies continue to evolve, the efficiency with which such compounds can be produced will further enhance their utility in drug discovery efforts worldwide.

Looking ahead, the future prospects for 3-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid hydrochloride are bright within the context of medicinal chemistry research. Ongoing investigations aim to elucidate its mechanism of action in greater detail while exploring novel derivatives with enhanced pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications that address unmet medical needs.